Cas no 2246919-45-7 (2-(2-cyclopropylprop-1-en-1-yl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane)

• Product Name: 2-(2-cyclopropylprop-1-en-1-yl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane
• CAS No: 2246919-45-7
• MF: C₁₂H₂₁BO₂
• MW: 208.11
• CID: 4787148
• PubChem ID: 133673888
• Update Time: 2026-02-27

2-(2-cyclopropylprop-1-en-1-yl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyclopropylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CID 155904381
• 1,3,2-Dioxaborolane, 2-(2-cyclopropyl-1-propen-1-yl)-4,4,5,5-tetramethyl-
• 2-[(E)-2-cyclopropylprop-1-enyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (E)-2-(2-Cyclopropylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• G63182
• 2246919-45-7
• 2349399-33-1
• 2-(2-cyclopropylprop-1-en-1-yl)-4455-tetramethyl-132-dioxaborolane
• 2-(2-cyclopropylprop-1-en-1-yl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane

• Inchi： 1S/C12H21BO2/c1-9(10-6-7-10)8-13-14-11(2,3)12(4,5)15-13/h8,10H,6-7H2,1-5H3/b9-8+
• InChI Key： JCKOHJOCBUCCHR-CMDGGOBGSA-N
• SMILES： O1B(/C=C(\C)/C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 208.1634601g/mol
• Monoisotopic Mass: 208.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 217.9±23.0 °C(Predicted)